3-[1-(4-{[(2,2-dimethylcyclopropyl)carbonyl]oxy}phenyl)-3-oxo-1,3-dihydro-2-benzofuran-1-yl]phenyl 2,2-dimethylcyclopropanecarboxylate

• IUPAC Name: [4-[1-[3-(2,2-dimethylcyclopropanecarbonyl)oxyphenyl]-3-oxo-2-benzofuran-1-yl]phenyl] 2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C32H30O6/c1-30(2)17-25(30)28(34)36-21-14-12-19(13-15-21)32(24-11-6-5-10-23(24)27(33)38-32)20-8-7-9-22(16-20)37-29(35)26-18-31(26,3)4/h5-16,25-26H,17-18H2,1-4H3
• InChI Key: HDIHBUZDYSPHDE-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1C(=O)OC2=CC=C(C=C2)C3(C4=CC=CC=C4C(=O)O3)C5=CC(=CC=C5)OC(=O)C6CC6(C)C)C
• Molecular Formula: C32H30O6
• Molecular Weight: 510.6 g/mol

Description

3-[1-(4-{[(2,2-dimethylcyclopropyl)carbonyl]oxy}phenyl)-3-oxo-1,3-dihydro-2-benzofuran-1-yl]phenyl 2,2-dimethylcyclopropanecarboxylate is a useful research compound. Its molecular formula is C32H30O6 and its molecular weight is 510.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 510.20423867 g/mol and the complexity rating of the compound is 961. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methodologies

Research on manganese(III) acetate-based oxidative cyclizations of 3-oxopropanenitriles with conjugated alkenes has led to the synthesis of 4,5-dihydrofuran-3-carbonitriles containing heterocycles. These methodologies are significant for constructing complex organic molecules, which could potentially include compounds similar to the one mentioned (Yılmaz, Uzunalioğlu, & Pekel, 2005).

Catalysis and Reaction Mechanisms

The study of palladium complexes in the methoxycarbonylation of alkynes has highlighted the selective formation of unsaturated esters or cascade reactions leading to α,ω-diesters. Such catalytic processes are crucial for the functionalization of molecules, possibly including the synthesis of complex esters like the compound (Núñez Magro et al., 2010).

Heterocyclic Compound Synthesis

Research involving the transformation of 1,1-dialkoxycarronyl-2-(1,3-butadienyl)cyclopropanes into 2-ethenyl-3-cyclopentenes showcases the diversity of reactions cyclopropane derivatives can undergo. These transformations are relevant for the synthesis of heterocyclic compounds, which may include benzofuran derivatives akin to the core structure of the compound (Miura, Fugami, Oshima, & Utimoto, 1988).